Cas no 10068-07-2 (Methyl 3-hydroxyisoxazole-5-carboxylate)

• Product Name: Methyl 3-hydroxyisoxazole-5-carboxylate
• CAS No: 10068-07-2
• MF: C₅H₅NO₄
• MW: 143.097501516342
• MDL: MFCD00062870
• CID: 48359
• PubChem ID: 2724585
• Update Time: 2025-10-31

Methyl 3-hydroxyisoxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-hydroxyisoxazole-5-carboxylate
• METHYL 3-HYDROXYL-5-ISOXAZOLECARBOXYLATE
• 3-HYDROXYISOXAZOLE-5-CARBOXYLIC ACID*MET HYL ESTER
• METHYL 3-OXOOXAZOLE-5-CARBOXYLATE
• Methyl 3-Hydroxy-5-Isoxazolecarboxylate
• 3-Hydroxyisoxazole-5-carboxylic Acid Methyl Ester
• Methyl
• Methyl 3-Hydroxyisox
• methyl 3-oxo-1,2-oxazole-5-carboxylate
• methyl 3-hydroxy-1,2-oxazole-5-carboxylate
• 5-Isoxazolecarboxylic acid, 2,3-dihydro-3-oxo-, methyl ester
• METHYL-3-HYDROXY-5-ISOXAZOLECARBOXYLATE
• BBFWUUBQSXVHHZ-UHFFFAOYSA-N
• 3-hydroxy-isoxazole-5-carboxylic acid methyl ester
• methyl 3-oxo-2,3-dihydro-1,2-oxazole-5-carboxylate
• Methyl3-hydroxy-5-isoxazolecarboxylate
• Methyl 3-hydroxy-5-isoxazole carboxylate
• METHYL 3- HYDROXY-5-ISOXAZOLECARBOXYLATE
• AM20070655
• 3-oxo-2,3-dihydro-isoxazole-5-carboxylic acid methyl ester
• TS-00046
• DTXSID10369170
• MFCD00062870
• UPCMLD00X10068-07-2:001
• SY032405
• BB 0260331
• AC-31015
• AKOS005171519
• F2199-0064
• CS-W000792
• M2441
• METHYL 3-HYDROXY-5-ISOXAZOLECARBOXYLATE,
• UPCMLD00X10068-07-2:002
• methyl 3-hydroxy-isoxazole-5-carboxylate
• A16216
• Methyl 3-hydroxy-5-isoxazolecarboxylate, 98%
• FT-0628562
• 10068-07-2
• SCHEMBL444734
• EN300-104012
• AKOS025395603
• ALBB-005495
• DB-012463
• STK503447

• MDL： MFCD00062870
• Inchi： 1S/C5H5NO4/c1-9-5(8)3-2-4(7)6-10-3/h2H,1H3,(H,6,7)
• InChI Key： BBFWUUBQSXVHHZ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC(N1)=O

Computed Properties

• Exact Mass: 143.02200
• Monoisotopic Mass: 143.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.599
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.2

Experimental Properties

• Color/Form: No data available
• Density: 1.5918 (rough estimate)
• Melting Point: 162.0 to 166.0 deg-C
• Boiling Point: 261.15°C (rough estimate)
• Flash Point: 155.1±22.3 °C
• Refractive Index: 1.5820 (estimate)
• PSA: 72.56000
• LogP: 0.16680

Methyl 3-hydroxyisoxazole-5-carboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on Methyl 3-hydroxyisoxazole-5-carboxylate

Recent Advances in the Research of Methyl 3-hydroxyisoxazole-5-carboxylate (CAS: 10068-07-2)

Methyl 3-hydroxyisoxazole-5-carboxylate (CAS: 10068-07-2) is a key intermediate in the synthesis of various bioactive compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents and its role in chemical biology. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential therapeutic benefits.

One of the most notable developments in the field is the optimization of synthetic routes for Methyl 3-hydroxyisoxazole-5-carboxylate. Researchers have reported improved yields and reduced reaction times using catalytic methods, such as palladium-catalyzed cross-coupling reactions. These advancements not only enhance the efficiency of production but also reduce environmental impact, aligning with the principles of green chemistry.

In the realm of drug discovery, Methyl 3-hydroxyisoxazole-5-carboxylate has been identified as a versatile scaffold for the design of enzyme inhibitors. Recent studies have demonstrated its efficacy in targeting enzymes involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory drugs. Additionally, its structural features have been exploited in the synthesis of analogs with enhanced pharmacokinetic properties.

Another significant area of research involves the use of Methyl 3-hydroxyisoxazole-5-carboxylate in the development of agrochemicals. Its derivatives have shown potent herbicidal and fungicidal activities, offering a sustainable alternative to conventional pesticides. Field trials have confirmed their efficacy while minimizing environmental toxicity, addressing the growing demand for eco-friendly agricultural solutions.

In conclusion, Methyl 3-hydroxyisoxazole-5-carboxylate (CAS: 10068-07-2) continues to be a focal point in chemical and biological research. Its applications span across pharmaceuticals, agrochemicals, and material science, underscoring its versatility and importance. Future research is expected to further explore its potential, particularly in the context of personalized medicine and sustainable agriculture.